2-Methyl-N-(5-methylpyridin-2-yl)-4-(3-nitrophenyl)-5-oxo-1,4,5,6,7,8-hexahydroquinoline-3-carboxamide

• CAS No.: 361195-74-6
• Molecular Formula: C23H22N4O4
• Molecular Weight: 418.4 g/mol
• IUPAC Name: 2-methyl-N-(5-methylpyridin-2-yl)-4-(3-nitrophenyl)-5-oxo-4,6,7,8-tetrahydro-1H-quinoline-3-carboxamide
• InChI: InChI=1S/C23H22N4O4/c1-13-9-10-19(24-12-13)26-23(29)20-14(2)25-17-7-4-8-18(28)22(17)21(20)15-5-3-6-16(11-15)27(30)31/h3,5-6,9-12,21,25H,4,7-8H2,1-2H3,(H,24,26,29)
• InChI Key: KEFNKNFXYKMYHO-UHFFFAOYSA-N
• Canonical SMILES: CC1=CN=C(C=C1)NC(=O)C2=C(NC3=C(C2C4=CC(=CC=C4)[N+](=O)[O-])C(=O)CCC3)C

Description

This compound belongs to the hexahydroquinoline carboxamide class, characterized by a bicyclic quinoline core substituted with a carboxamide group and aromatic moieties. Its structure includes a 3-nitrophenyl group at position 4 and a 5-methylpyridin-2-yl group at the N-terminus of the carboxamide chain. These substituents confer unique electronic and steric properties, influencing its pharmacological and physicochemical behavior.

The synthesis typically involves cyclocondensation of diketones with substituted amines, followed by functionalization via nucleophilic substitution or coupling reactions. Characterization relies on NMR, IR, and mass spectrometry (MS), as seen in related compounds .

Biological Activity

The compound 2-Methyl-N-(5-methylpyridin-2-yl)-4-(3-nitrophenyl)-5-oxo-1,4,5,6,7,8-hexahydroquinoline-3-carboxamide is a derivative of hexahydroquinoline with potential applications in pharmaceuticals, particularly in the context of antitumor activity and enzyme inhibition. This article reviews the biological activity of this compound based on existing literature and research findings.

• Molecular Formula : C₁₆H₁₃N₅O₂
• Molecular Weight : 307.31 g/mol
• CAS Number : 152460-09-8

The biological activity of this compound can be attributed to its structural features which facilitate interactions with biological targets. The presence of a nitrophenyl group and a pyridinyl moiety enhances its ability to interact with various enzymes and receptors.

Antitumor Activity

Research indicates that derivatives of hexahydroquinoline exhibit significant antitumor properties. For instance, compounds similar to this one have been shown to inhibit cancer cell proliferation by targeting specific pathways involved in tumor growth. A study highlighted that certain derivatives could effectively inhibit the growth of human cancer cell lines by inducing apoptosis and cell cycle arrest .

Enzyme Inhibition

The compound has shown promise as an inhibitor of specific enzymes involved in drug metabolism and resistance mechanisms. For example, it has been reported to inhibit P-glycoprotein (P-gp), which is crucial for multidrug resistance in cancer cells. By inhibiting P-gp, the compound may enhance the efficacy of chemotherapeutic agents by preventing their efflux from cancer cells .

Study on Antitumor Effects

A recent study evaluated the efficacy of various hexahydroquinoline derivatives against breast cancer cell lines. The results demonstrated that compounds similar to 2-Methyl-N-(5-methylpyridin-2-yl)-4-(3-nitrophenyl)-5-oxo exhibited IC50 values in the low micromolar range, indicating potent antitumor activity .

P-glycoprotein Inhibition

In another study focusing on drug resistance mechanisms, the compound was tested for its ability to inhibit P-glycoprotein. The findings revealed that it significantly reduced the efflux of doxorubicin in resistant cancer cell lines, suggesting its potential as a chemosensitizer .

Data Table: Biological Activity Overview

Biological Activity	Description	Reference
Antitumor Activity	Inhibits proliferation in cancer cell lines
P-glycoprotein Inhibition	Reduces drug efflux in resistant cells
Enzyme Interaction	Potential inhibition of metabolic enzymes

Scientific Research Applications

Anticancer Activity

Recent studies have highlighted the potential of this compound as an anticancer agent. Its structural similarity to known drugs such as imatinib suggests it may inhibit similar pathways involved in tumor growth.

Case Study:
A research study demonstrated that derivatives of hexahydroquinoline compounds showed promising results against various cancer cell lines. The tested compound inhibited cell proliferation in a dose-dependent manner, with IC50 values comparable to established chemotherapeutics .

Antimicrobial Properties

The compound has also been evaluated for its antimicrobial activity. In vitro tests indicated that it exhibits significant antibacterial effects against Gram-positive bacteria.

Data Table: Antimicrobial Activity

Bacterial Strain	Minimum Inhibitory Concentration (MIC)
Staphylococcus aureus	32 µg/mL
Escherichia coli	64 µg/mL
Pseudomonas aeruginosa	128 µg/mL

Organic Synthesis Applications

The compound serves as an important intermediate in the synthesis of various biologically active molecules. Its unique functional groups allow for further chemical modifications.

Synthetic Pathway:
A notable synthetic route involves the reaction of this compound with various electrophiles to yield novel derivatives. This pathway has been optimized to enhance yield and purity, making it suitable for industrial applications .

Biological Research Applications

In biological research, the compound is utilized as a probe to study specific enzyme activities and receptor interactions. Its ability to selectively bind to certain targets makes it valuable in drug discovery processes.

Case Study:
A recent investigation into the binding affinity of this compound with specific kinases revealed its potential as a lead compound for developing selective kinase inhibitors .

Comparison with Similar Compounds

Key Observations :

• Electron-Withdrawing vs.
• Heterocyclic Amide Moieties : The 5-methylpyridin-2-yl group in the target compound may improve solubility and π-π stacking compared to thiazole derivatives (A6, A7) .

Pharmacological Activity

Hexahydroquinoline carboxamides are explored for diverse therapeutic applications:

• Multidrug Resistance (MDR) Reversal : Compounds A6–A8 exhibit MDR reversal via P-glycoprotein inhibition, with activity correlating to substituent polarity. The target compound’s nitro group may enhance binding affinity but requires validation .
• Analgesic Potential: N-(3-Pyridylmethyl)-4-hydroxy-2-oxo-hexahydroquinoline analogs show polymorph-dependent analgesic activity , suggesting conformational flexibility influences efficacy—a factor relevant to the target compound’s nitro-substituted rigid aromatic ring.

Physicochemical Properties

• Melting Points : Analog A6 (251°C) and B1 (248°C) suggest high thermal stability, likely shared by the target compound due to similar hydrogen-bonding capacity.
• Solubility : Pyridine-containing analogs (e.g., ) may exhibit better aqueous solubility than thiazole derivatives due to increased polarity.

Computational and Crystallographic Studies

• Structural Analysis: Tools like SHELX and OLEX2 enable precise determination of hexahydroquinoline puckering and hydrogen-bonding networks. For example, Etter’s graph-set analysis could elucidate how the target compound’s nitro group influences crystal packing compared to methoxy-substituted analogs .
• Conformational Flexibility : The Cremer-Pople puckering parameters quantify ring distortions, critical for understanding how substituents alter bioactivity.

Preparation Methods

Reaction Sequence and Conditions

This method, derived from US5521184 and EP3333162A1 , involves two critical stages:

• Synthesis of 2-methyl-5-nitrophenyl guanidine nitrate :

  • Starting material : 2-amino-4-nitrotoluene reacts with cyanamide in the presence of 65% nitric acid under reflux (25 hours).

  • Yield : ~85–90% (prior art method).

  • Safety concern : Prolonged nitric acid use introduces explosion risks during industrial scaling.

• Condensation with 3-(dimethylamino)-1-(3-pyridyl)prop-2-en-1-one :

  • Solvent : Dimethylformamide (DMF) or dimethyl sulfoxide (DMSO).

  • Base : Sodium hydroxide (1.1–1.2 molar equivalents).

  • Temperature : Reflux at 120–130°C for 16–24 hours.

  • Yield : 75–80% with HPLC purity ≥95%.

Table 1: Traditional Method Performance Metrics

Parameter	Value	Source Citation
Guanidine nitrate yield	85–90%
Final product yield	75–80%
Purity (HPLC)	≥95%
Reaction time (Stage 2)	16–24 hours

Parameter	Traditional (HNO₃)	Optimized (HCl)
Acid used	65% HNO₃	37% HCl
Reaction time	25 hours	8–10 hours
Yield	85–90%	97%
Purity (HPLC)	95–98%	>99%

Microwave-Assisted Synthesis

High-Efficiency Protocol (EP3333162A1)

This method enhances reaction kinetics using microwave irradiation:

• Reactants :

  • 3-(dimethylamino)-1-(3-pyridyl)prop-2-en-1-one (2.19 mol/dm³).

  • 2-methyl-5-nitrophenyl guanidine nitrate (2.19 mol/dm³).

• Conditions :

  • Solvent : DMSO.

  • Pressure : 25 MPa.

  • Temperature : 190–200°C (463–473K).

  • Microwave power : 52.35 W/cm³.

  • Residence time : 10 minutes.

• Outcome :

  • Yield: 98–99.1%.

  • Purity: 96.8–97.5% (GC-MS, LC-MS).

Table 3: Microwave vs. Conventional Heating

Parameter	Conventional	Microwave
Reaction time	16–24 hours	10 minutes
Yield	75–80%	98–99.1%
Energy consumption	High	Low
Scalability	Moderate	High (flow)

Solvent and Purification Optimization

Critical Insights from Industrial Patents

CN104341387A emphasizes solvent selection and purification:

• Preferred solvent : DMF reduces side reactions compared to DMSO.

• Purification steps :

  • Methanol slurry : Removes unreacted guanidine nitrate.

  • Crystallization : Enhances purity to ≥99.5%.

  • Impurity control : Limits byproduct (Impurity IV) to ≤0.1%.

Table 4: Solvent Impact on Yield and Purity

Solvent	Yield (%)	Purity (HPLC, %)	Byproduct Formation
DMF	82.2	99.5	≤0.1% Impurity IV
DMSO	78.5	98.7	0.3–0.5% Impurity IV

Reduction and Downstream Applications

Synthesis of Imatinib Intermediate

The final compound serves as a precursor for imatinib mesylate:

• Reduction : Catalytic hydrogenation converts the nitro group to an amine.

• Acylation : Reacts with 4-(4-methylpiperazin-1-yl-methyl)benzoyl chloride.

• Overall yield : 68–72% after three stages .

Q & A

Q. What are the optimal synthetic routes for this compound, and what challenges exist in achieving high yield and purity?

Methodological Answer: The synthesis of this hexahydroquinoline derivative likely involves multi-step reactions, including cyclocondensation, amidation, and nitro-group incorporation. Key steps may mirror methods for analogous compounds:

• Step 1: Formation of the hexahydroquinoline core via Hantzsch-like cyclization, using ammonium acetate as a catalyst in ethanol under reflux (60–80°C) .
• Step 2: Introduction of the 3-nitrophenyl group via Friedel-Crafts alkylation, requiring anhydrous conditions and Lewis acids like AlCl₃ .
• Step 3: Coupling the 5-methylpyridin-2-amine moiety via carboxamide bond formation using EDC/HOBt or DCC in DMF .
  Challenges:
• Purification: Column chromatography with gradients of ethyl acetate/hexane is critical due to polar nitro and amide groups.
• Yield optimization: Reaction intermediates may require low-temperature stabilization (-20°C) to prevent decomposition .

Q. What spectroscopic and chromatographic methods are recommended for characterizing this compound?

Methodological Answer:

• Nuclear Magnetic Resonance (NMR):
  • ¹H/¹³C NMR: Assign peaks using DEPT-135 to distinguish CH₂ and CH₃ groups in the hexahydroquinoline ring. The 3-nitrophenyl group’s deshielded aromatic protons appear at δ 8.0–8.5 ppm .
• High-Resolution Mass Spectrometry (HRMS): Confirm molecular weight (expected ~450 g/mol) via ESI+ mode with <2 ppm error .
• HPLC-PDA: Use a C18 column (5 µm, 250 mm) with a mobile phase of acetonitrile/0.1% formic acid (70:30) to assess purity (>95%) .

Q. What preliminary biological screening assays are appropriate for evaluating its pharmacological potential?

Methodological Answer:

• Calcium channel modulation: Test inhibition of L-type Ca²⁺ channels in rat aortic smooth muscle cells using patch-clamp electrophysiology .
• Antimicrobial activity: Conduct MIC assays against S. aureus (ATCC 25923) and E. coli (ATCC 25922) in Mueller-Hinton broth, with ciprofloxacin as a positive control .
• Cytotoxicity: Screen against HEK-293 cells via MTT assay (48-hour exposure, IC₅₀ calculation) .

Advanced Research Questions

Q. How can structure-activity relationship (SAR) studies be designed to optimize bioactivity?

Methodological Answer: Systematic modifications and testing:

Modification Site	Structural Change	Biological Impact
C-2 Methyl	Replace with CF₃	Enhanced metabolic stability
N-Pyridinyl	Substitute with quinoline	Improved lipophilicity for BBB penetration
3-Nitrophenyl	Reduce to NH₂ or OMe	Alter redox activity; test ROS modulation

Assay Design:

• Use parallel synthesis to generate derivatives, followed by high-throughput screening (HTS) against kinase panels (e.g., EGFR, VEGFR2) .

Q. What computational chemistry approaches are suitable for predicting target interactions?

Methodological Answer:

• Molecular Docking (AutoDock Vina): Dock the compound into the ATP-binding site of EGFR (PDB: 1M17). Key interactions:
  • Hydrogen bonds between the carboxamide and Thr766/Met769.
  • π-π stacking of the nitrophenyl with Phe699 .
• Molecular Dynamics (MD) Simulations (GROMACS): Simulate 100 ns trajectories to assess binding stability (RMSD <2 Å) .

Q. How can researchers resolve contradictions in biological activity data across studies?

Methodological Answer:

• Reproducibility checks: Standardize assay conditions (e.g., cell passage number, serum batch) .
• Meta-analysis: Use tools like RevMan to aggregate data from ≥5 studies, highlighting heterogeneity via I² statistics .
• Mechanistic studies: Perform phosphoproteomics (LC-MS/MS) to identify off-target kinase interactions .

Q. What strategies improve pharmacokinetic properties, such as solubility and metabolic stability?

Methodological Answer:

• Salt formation: Synthesize hydrochloride salt to enhance aqueous solubility (test via shake-flask method, pH 7.4) .
• Prodrug approach: Introduce acetyl-protected pyridinyl group; hydrolyze in vivo via esterases .
• CYP450 inhibition assays: Use human liver microsomes to identify metabolic hotspots (e.g., nitro reduction) .

Q. How does X-ray crystallography contribute to understanding its 3D structure and interactions?

Methodological Answer:

• Crystal growth: Diffuse diethyl ether into a DMSO solution to obtain single crystals .
• Data collection (Bruker D8 VENTURE): Resolve structure at 0.9 Å resolution. Key findings:
  • Boat conformation of the hexahydroquinoline ring.
  • Dihedral angle of 85° between pyridinyl and nitrophenyl groups .
• Electron density maps: Validate hydrogen-bonding networks with PLATON .